1-(4-Aminopiperidin-1-yl)-3,3-dimethylbutan-2-one dihydrochloride

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-3,3-dimethylbutan-2-one;dihydrochloride
• InChI: InChI=1S/C11H22N2O.2ClH/c1-11(2,3)10(14)8-13-6-4-9(12)5-7-13;;/h9H,4-8,12H2,1-3H3;2*1H
• InChI Key: UYOHPAYUAQDVPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CN1CCC(CC1)N.Cl.Cl
• Molecular Formula: C11H24Cl2N2O
• Molecular Weight: 271.22 g/mol

Description

1-(4-Aminopiperidin-1-yl)-3,3-dimethylbutan-2-one dihydrochloride (4-APB-DHC) is a synthetic compound that belongs to a class of heterocyclic compounds known as piperidines. It is a versatile molecule that has a wide range of applications in various fields, such as medicinal and pharmaceutical research, organic synthesis, and biochemistry. 4-APB-DHC is of particular interest due to its ability to act as an agonist of the serotonin 5-HT2A receptor, which has implications for the treatment of several neurological and psychiatric disorders. In

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines, including our compound of interest, serve as crucial building blocks in drug development. Their six-membered ring structure containing one nitrogen atom and five carbon atoms makes them ideal for constructing biologically active molecules. . Our compound may find applications in designing novel drugs targeting specific receptors or enzymes.

Spiropiperidines in Organic Synthesis

Spiropiperidines, a class of piperidine derivatives, exhibit intriguing structural features. They contain a spirocyclic moiety fused to the piperidine ring. Researchers have developed efficient methods for their synthesis, often involving cyclization reactions. .

Condensed Piperidines: Bridging Rings

Condensed piperidines result from the fusion of a piperidine ring with another heterocyclic ring. These bridged structures offer unique properties and have been explored in the synthesis of alkaloids, pharmaceuticals, and functional materials. .

Piperidinones: Bioactive Scaffolds

Piperidinones, characterized by a ketone group within the piperidine ring, serve as versatile scaffolds. Researchers have synthesized diverse piperidinones and evaluated their biological activities. .

Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) allow efficient assembly of complex molecules from simple starting materials. Piperidines participate in MCRs, leading to structurally diverse products. .

Biological Evaluation and Pharmacological Activity

Researchers continually explore the biological properties of synthetic and natural piperidines. Our compound’s pharmacological potential may involve interactions with specific receptors, enzyme inhibition, or modulation of cellular pathways. .

Mechanism of Action

Target of Action

It’s worth noting that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are often used in the design of drugs .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different biochemical changes . More research is needed to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

Piperidine derivatives are known to affect various biochemical pathways, depending on their specific structure and targets

Result of Action

Piperidine derivatives have been associated with various biological and pharmacological activities . More research is needed to determine the specific effects of this compound.